Hexafluoro-2,2,3,3-tetrachlorobutane
Overview
Description
Hexafluoro-2,2,3,3-tetrachlorobutane is a chemical compound with the molecular formula C4Cl4F6 . It has a molecular weight of 303.85 .
Molecular Structure Analysis
The molecular structure of Hexafluoro-2,2,3,3-tetrachlorobutane includes the arrangement of atoms and the chemical bonds that hold the atoms together. It contains a total of 13 bonds. There are 13 non-H bonds and 1 rotatable bond .Physical And Chemical Properties Analysis
Hexafluoro-2,2,3,3-tetrachlorobutane has a melting point of 83 °C and a boiling point of 131 °C. It has a density of 1.76 and a specific gravity of 1.76 .Scientific Research Applications
C4Cl4F6 C_4Cl_4F_6 C4Cl4F6
and a molecular weight of 303.85 . Below is a comprehensive analysis of its scientific research applications, each detailed in a separate section.Proteomics Research
Hexafluoro-2,2,3,3-tetrachlorobutane: is utilized in proteomics, which is the large-scale study of proteins, particularly their structures and functions . The compound’s unique properties make it suitable for protein characterization and purification processes. It can help in the precipitation of proteins from complex mixtures, allowing researchers to isolate proteins of interest for further study.
Solvent for Peptide Self-Assembly
This compound has been used as a solvent to study the self-assembly of peptides . Peptide self-assembly is a critical process in the formation of various nanostructures, which have potential applications in biomaterials. The ability of Hexafluoro-2,2,3,3-tetrachlorobutane to induce different morphologies in peptide structures makes it valuable for research in nanotechnology and materials science.
Safety And Hazards
Future Directions
properties
IUPAC Name |
2,2,3,3-tetrachloro-1,1,1,4,4,4-hexafluorobutane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4Cl4F6/c5-1(6,3(9,10)11)2(7,8)4(12,13)14 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BZBLUUDREZEDDJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(C(F)(F)F)(Cl)Cl)(C(F)(F)F)(Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4Cl4F6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70190947 |
Source
|
| Record name | Hexafluoro-2,2,3,3-tetrachlorobutane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70190947 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
303.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Hexafluoro-2,2,3,3-tetrachlorobutane | |
CAS RN |
375-34-8 |
Source
|
| Record name | 2,2,3,3-Tetrachloro-1,1,1,4,4,4-hexafluorobutane | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=375-34-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Butane, 2,2,3,3-tetrachlorohexafluoro- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000375348 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 375-34-8 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=60525 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Hexafluoro-2,2,3,3-tetrachlorobutane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70190947 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,2,3,3-tetrachlorohexafluorobutane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.006.171 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Why is Hexafluoro-2,2,3,3-tetrachlorobutane used as a reference standard in this research on hydrogen bonding?
A1: Hexafluoro-2,2,3,3-tetrachlorobutane likely serves as an inert internal standard for the fluorine NMR measurements in this study. [] This means it doesn't participate in hydrogen bonding with the molecules of interest (fluoroform and tetrahydrofuran) and provides a stable signal against which the chemical shifts of other fluorine-containing compounds can be accurately measured. This allows for precise determination of the changes in fluorine chemical shifts caused by the formation of hydrogen bonds between fluoroform (and its deuterated form) and tetrahydrofuran.
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